Cas no 1135-13-3 (4-benzylbenzenethiol)

• Product Name: 4-benzylbenzenethiol
• CAS No: 1135-13-3
• MF: C₁₃H₁₂S
• MW: 200.299382209778
• CID: 1204226
• PubChem ID: 18678326
• Update Time: 2025-04-20

4-benzylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-benzylbenzenethiol
• LogP
• 4-benzyl-benzenethiol
• SCHEMBL338117
• 4-benzylthiophenol
• AKOS013802000
• 1135-13-3
• DB-340058
• GNSRAOSNGLCJJN-UHFFFAOYSA-N

• Inchi： 1S/C13H12S/c14-13-8-6-12(7-9-13)10-11-4-2-1-3-5-11/h1-9,14H,10H2
• InChI Key： GNSRAOSNGLCJJN-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 200.06606
• Monoisotopic Mass: 200.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0